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Compound of Interest

Compound Name: Isopropyl salicylate

Cat. No.: B150150

An In-depth Technical Guide to the GHS Hazard Statements for Isopropyl Salicylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) hazard statements associated with isopropyl
salicylate. Due to inconsistencies in classifications across various suppliers, this document
aims to present a consolidated view of the available data to aid researchers, scientists, and drug
development professionals in conducting accurate risk assessments. The information is
compiled from various safety data sheets (SDS) and chemical databases.

Executive Summary

Isopropyl salicylate (CAS No. 607-85-2) is a benzoate ester widely used in cosmetic and
fragrance industries. Its GHS classification is not uniform across all suppliers, leading to
different hazard communications. This guide summarizes the reported GHS classifications,
provides available physicochemical and toxicological data, and outlines the criteria for these
classifications to offer a clearer understanding of the potential hazards. The lack of publicly
available, definitive quantitative toxicity data likely contributes to the observed discrepancies in
classification.

GHS Hazard Classification Overview

The GHS classification for isopropyl salicylate varies among suppliers. The following table
summarizes the range of classifications found in publicly available safety data sheets and
chemical databases.
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Table 1. Summary of GHS Classifications for Isopropyl Salicylate from Various Sources

GHS Element Classification 1 Classification 2 Classification 3
Pictogram(s) ngcontent-ng-c41392x:@28=textlass="ng- wattinextted">s.alt text
Signal Word Danger Warning Warning

H227: Combustible
liquid.[2][3] H315:
Causes skin irritation.
Hazard Statements H301: Toxic if [2][3][4] H319: Causes
(H-Statements) swallowed.[1] serious eye irritation.
[2][3][4] H335: May
cause respiratory
irritation.[2][3]

H411: Toxic to aquatic
life with long lasting
effects.[5][6]

P210, P261, P264,

P271, P280,

P302+P352,

P304+P340,

P305+P351+P338, P273, P391, P501.[5]
P312, P332+P313, [6][7]

P337+P313, P362

P403+P233,

P403+P235, P405

P501.[2][3]

Precautionary P264, P270,
Statements (P- P301+P310, P405,
Statements) P501.[1]

Note: The pictograms are representations based on the hazard statements.

Physicochemical Properties

Understanding the physicochemical properties of a substance is crucial for evaluating its
potential hazards.

Table 2: Physicochemical Properties of Isopropyl Salicylate
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Property Value Source(s)
Molecular Formula C10H120s3 [6][8]
Molecular Weight 180.20 g/mol [5][8]
Appearance Clear, c-olo-rless to very slightly (114
yellow liquid

Boiling Point 238.0 °C (460.4 °F; 511.1 K) [6]

Density 1.060 - 1.09 g/cm3 [3][6]

Flash Point > 93 °C (> 199.4 °F) [9]

Water Solubility Sparingly soluble [6]

Vapor Density 6.21 [3]

Toxicological Data

A critical aspect of GHS classification is the availability of quantitative toxicological data. For
isopropyl salicylate, specific experimental data such as LD50 (median lethal dose) and LC50
(median lethal concentration) are not readily available in the public domain. Most safety data
sheets indicate "No data available" for acute toxicity.

The varied GHS classifications suggest that different suppliers may have access to proprietary
data, or they may be using read-across methods from structurally similar substances. For
context, the "Amended Safety Assessment of Salicylic Acid and Salicylates as Used in
Cosmetics" provides data for other salicylate esters, but not for isopropyl salicylate
specifically.[2]

Experimental Protocols and GHS Classification
Criteria

While specific experimental protocols for isopropyl salicylate are not available, this section
outlines the general GHS criteria for the hazard statements that have been associated with it.
This information helps in understanding the basis for the classifications.
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Acute Oral Toxicity (H301: Toxic if swallowed)

This classification falls under GHS Acute Toxicity Category 3. The criteria for this category are:
e LD50 (oral, rat): > 50 and < 300 mg/kg body weight.

The "Danger" signal word and the skull and crossbones pictogram are associated with this level
of toxicity.

Skin Corrosion/lrritation (H315: Causes skin irritation)

This is classified under GHS Skin Irritation Category 2. The classification is based on:

» Animal studies: Production of reversible damage to the skin following an exposure of up to 4
hours.

¢ Human data: Evidence of reversible skin irritation.

The "Warning" signal word and the exclamation mark pictogram are used for this hazard.

Serious Eye Damage/Eye Irritation (H319: Causes
serious eye irritation)

This corresponds to GHS Eye Irritation Category 2A. The criteria include:

¢ Animal studies: Production of changes in the eye which are fully reversible within an
observation period of 21 days.

+ Human data: Evidence of reversible eye irritation.

This hazard is also indicated by the "Warning" signal word and the exclamation mark pictogram.

Specific Target Organ Toxicity - Single Exposure (H335:
May cause respiratory irritation)

This classification falls under GHS STOT-SE Category 3. It is assigned when there is evidence
of transient respiratory tract irritation.
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Hazardous to the Aquatic Environment - Chronic Hazard
(H411: Toxic to aquatic life with long lasting effects)

This is classified under GHS Aquatic Chronic Category 2. The criteria for this classification

involve:
¢ Acute toxicity: LC50/EC50 values for fish, crustaceans, or algae between 1 and 10 mg/L.

* And the substance is not rapidly degradable or has a high potential for bioaccumulation (BCF
= 500 or log Kow = 4).

The "Warning" signal word and the environment pictogram are associated with this hazard.

GHS Classification Workflow

The following diagram illustrates the logical workflow for classifying a chemical substance
according to GHS, from data collection to the assignment of hazard statements.
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Caption: GHS Hazard Classification Workflow.

Conclusion

The GHS classification of isopropyl salicylate is inconsistent across different suppliers, which
presents a challenge for researchers and professionals in drug development. The primary
classifications range from acute oral toxicity to skin, eye, and respiratory irritation, as well as
chronic aquatic toxicity. This variability is likely due to the absence of publicly available,
comprehensive toxicological data, leading to reliance on varied data sources or predictive
models.

For a conservative and safety-oriented approach, it is recommended that users consider all
potential hazards identified by different suppliers until definitive data becomes available.
Professionals handling isopropyl salicylate should implement control measures appropriate for
a substance that may be a skin, eye, and respiratory irritant, is potentially toxic if swallowed, and
poses a hazard to the aquatic environment. Reviewing the specific safety data sheet provided
by the supplier from whom the chemical was procured is essential for compliance and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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